Cas no 1000922-53-1 ((1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine
• CAS No: 1000922-53-1
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD06761973
• CID: 97670
• PubChem ID: 44828501
• Update Time: 2025-05-20

(1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-chloro-6-fluoro-a-methyl-, (aS)-
• 1-(2-chloro-6-fluorophenyl)ethanamine
• (S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANAMINE
• 1-(2-chloranyl-6-fluoranyl-phenyl)ethanamine
• 2-chloro-6-fluoro-a-Methyl-
• Benzenemethanamine, 2-chloro-6-fluoro-α-methyl-, (αS)-
• Benzenemethanamine, 2-chloro-6-fluoro-.alpha.-methyl-, (.alpha.S)-
• (1S)-1-(2-chloro-6-fluorophenyl)ethylamine
• (1S)-1-(2-chloro-6-fluoro-phenyl)ethanamine
• (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine
• Benzenemethanamine, 2-chloro-6-fluoro-alpha-methyl-, (alphaS)-
• MFCD06761973
• AKOS006293659
• SCHEMBL3775108
• 1000922-53-1
• AKOS015840053
• I10857
• J-502342
• EN300-1983464
• Benzenemethanamine, 2-chloro-6-fluoro--methyl-, (S)-
• AS-69498
• (1S)-1-(2-chloro-6-fluorophenyl)ethanamine
• Benzenemethanamine, 2-chloro-6-fluoro-a-methyl-, (aS)-

• MDL： MFCD06761973
• Inchi： 1S/C8H9ClFN/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： WLQXZWHHERXWHA-YFKPBYRVSA-N
• SMILES： ClC1C=CC=C(C=1[C@H](C)N)F

Computed Properties

• Exact Mass: 173.04100
• Monoisotopic Mass: 173.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Experimental Properties

• PSA: 26.02000
• LogP: 3.19910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine (CAS No. 1000922-53-1)

(1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine (CAS No. 1000922-53-1) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, also known as (S)-α-(2-chloro-6-fluorophenyl)ethylamine, is characterized by its chiral center and the presence of a chlorine and fluorine substituent on the phenyl ring, which confer specific biological activities and pharmacological profiles.

The synthesis of (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine has been extensively studied, with various methodologies reported in the literature. One of the most common approaches involves the asymmetric reduction of a corresponding ketone or aldehyde using chiral catalysts or enzymes. This method ensures high enantiomeric purity, which is crucial for its application in drug development. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and yield of this process, making it more viable for large-scale production.

In terms of its biological activity, (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine has shown promising results in several areas of medicinal chemistry. It has been investigated as a potential lead compound for the development of drugs targeting various diseases, including neurological disorders, cancer, and inflammatory conditions. The presence of the chiral center and the halogen substituents on the phenyl ring contribute to its ability to interact with specific biological targets, such as receptors and enzymes.

One notable application of (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine is in the field of central nervous system (CNS) disorders. Research has demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This property makes it a valuable candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease. Clinical trials are currently underway to evaluate its efficacy and safety profile in these indications.

Beyond its potential therapeutic applications, (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine has also been explored for its use in chemical biology and drug discovery. Its unique structure allows it to serve as a scaffold for the design and synthesis of more complex molecules with enhanced biological activities. For instance, it can be used as a building block for the development of prodrugs or conjugates that improve drug delivery and pharmacokinetic properties.

The physicochemical properties of (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine have been well-characterized through various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational behavior, and interactions with other molecules. Such information is crucial for understanding its behavior in biological systems and optimizing its use in pharmaceutical applications.

In addition to its therapeutic potential, (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine has also been studied for its environmental impact. Research has shown that it is relatively stable under normal conditions but can degrade under certain environmental conditions. Understanding its degradation pathways is important for assessing its environmental fate and ensuring responsible use in industrial processes.

The safety profile of (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine has been evaluated through extensive toxicological studies. These studies have demonstrated that it exhibits low toxicity at therapeutic doses but can cause adverse effects at higher concentrations. Therefore, careful dosing and monitoring are essential when using this compound in clinical settings.

In conclusion, (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-amine (CAS No. 1000922-53-1) is a versatile chiral amine compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in both therapeutic and non-medical contexts.